Cas no 72612-47-6 (Methanone, 2,5-thiophenediylbis[phenyl-)

• Product Name: Methanone, 2,5-thiophenediylbis[phenyl-
• CAS No: 72612-47-6
• MF: C₁₈H₁₂O₂S
• MW: 292.351683616638
• MDL: MFCD18449311
• CID: 1756312
• PubChem ID: 12526568
• Update Time: 2025-06-08

Methanone, 2,5-thiophenediylbis[phenyl- Chemical and Physical Properties

Names and Identifiers

• (5-benzoylthiophen-2-yl)-phenylmethanone
• SCHEMBL6495865
• (Thiene-2,5-diyl)bis(phenylmethanone)
• 72612-47-6
• MFCD18449311
• DTXSID60501381
• 2,5-dibenzoylthiophene
• Methanone, 2,5-thiophenediylbis[phenyl-

• MDL： MFCD18449311
• Inchi： 1S/C18H12O2S/c19-17(13-7-3-1-4-8-13)15-11-12-16(21-15)18(20)14-9-5-2-6-10-14/h1-12H
• InChI Key： ZXHPIPJYBMFSQU-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C1C=CC=CC=1)=O)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 292.05586
• Monoisotopic Mass: 292.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methanone, 2,5-thiophenediylbis[phenyl-

Compound CAS No.72612-47-6: Methanone, 2,5-thiophenediylbis[phenyl-

Methanone, 2,5-thiophenediylbis[phenyl-, also known by its CAS registry number 72612-47-6, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its thiophene ring structure, which is a five-membered aromatic ring containing sulfur atoms. The thiophene ring in this compound is substituted with two phenyl groups at the 2 and 5 positions, making it a bis-substituted thiophene derivative.

The molecular structure of Methanone, 2,5-thiophenediylbis[phenyl- is notable for its conjugated system, which extends across the thiophene ring and the phenyl groups. This extended conjugation plays a crucial role in determining the compound's electronic properties. Recent studies have highlighted the potential of such bis-substituted thiophene derivatives in applications such as organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices due to their enhanced charge transport properties and improved stability under operational conditions.

One of the key areas of research involving Methanone, 2,5-thiophenediylbis[phenyl- is its synthesis and characterization. Chemists have developed various synthetic routes to access this compound, including coupling reactions and cross-coupling methodologies. For instance, a recent study published in the Journal of Organic Chemistry demonstrated an efficient synthesis route utilizing palladium-catalyzed coupling reactions to construct the thiophene-bis(phenyl) framework with high yield and purity.

The physical properties of Methanone, 2,5-thiophenediylbis[phenyl- are also of great interest. Its solubility in common organic solvents such as dichloromethane and chloroform has been extensively studied, making it suitable for solution-based processing techniques commonly employed in electronics manufacturing. Additionally, its thermal stability has been evaluated through thermogravimetric analysis (TGA), revealing a decomposition temperature above 300°C under nitrogen atmosphere.

In terms of applications, Methanone, 2,5-thiophenediylbis[phenyl- has shown promise as an electron transport material in OLEDs. Its ability to facilitate efficient electron mobility while maintaining good thermal stability makes it a strong candidate for use in high-performance display technologies. Furthermore, its role as a building block for more complex molecular architectures has been explored in recent research efforts aimed at developing advanced functional materials.

The environmental impact and safety profile of Methanone, 2,5-thiophenediylbis[phenyl- have also been considered in recent studies. While it is not classified as a hazardous chemical under current regulations, proper handling procedures are recommended due to its organic nature and potential for skin and eye irritation upon prolonged exposure.

In conclusion, Methanone, 2,5-thiophenediylbis[phenyl-, with its CAS number 72612-47-6, represents an important compound in contemporary materials science research. Its unique structural features and favorable electronic properties position it as a valuable component in the development of next-generation electronic devices. As research continues to uncover new applications and optimize synthetic methodologies for this compound, its role in advancing technological innovations is expected to grow significantly.